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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the fascinating magnetic phase
transitions that occur in the rare-earth element dysprosium (Dy) at temperatures below 100
Kelvin. Dysprosium's rich magnetic behavior at cryogenic temperatures, characterized by a
transition from a helical antiferromagnetic state to a ferromagnetic state, presents a compelling
subject for fundamental research and holds potential for applications in advanced materials
and technologies. This document synthesizes key quantitative data, details the experimental
methodologies used to probe these transitions, and provides visual representations of the
underlying physical phenomena.

Low-Temperature Magnetic Phases of Dysprosium

Dysprosium metal undergoes two principal magnetic phase transitions at ambient pressure as
the temperature is lowered. At the Néel temperature (TN), it transitions from a paramagnetic
state to a helical antiferromagnetic (AFM) state. Upon further cooling, it enters a ferromagnetic
(FM) state at the Curie temperature (TC). This ferromagnetic transition is a first-order phase
transition and is accompanied by an orthorhombic distortion of the hexagonal close-packed
(hcp) crystal structure.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the magnetic phase
transitions of dysprosium below 100 K.
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Property Value Experimental Method

Neutron Diffraction, Specific
Néel Temperature (TN) ~178 K- 179.9 K

Heat Measurement

Neutron Diffraction, Specific
Curie Temperature (TC) ~85 K-90.5K Heat Measurement,

Magnetometry

Magnetic Moment

(Ferromagnetic State)

~10.6 uB per atom

Neutron Diffraction

Latent Heat of FM-AFM

Transition

39.1+1.5J mol-1

Specific Heat Measurement[1]

Crystal Structure
(Paramagnetic & AFM)

Hexagonal Close-Packed (hcp)

X-ray Diffraction, Neutron

Diffraction

Crystal Structure

(Ferromagnetic)

Orthorhombic (distorted hcp)

X-ray Diffraction, Neutron

Diffraction

Experimental Protocols

The characterization of dysprosium's magnetic phase transitions relies on a suite of
sophisticated experimental techniques. The following sections detail the methodologies for the
key experiments cited.

Neutron Diffraction

Neutron diffraction is a powerful technique for determining the magnetic structure of materials.
For the study of dysprosium, single-crystal or polycrystalline samples are used.

o Sample Preparation and Environment: A single crystal of dysprosium is mounted in a
cryostat capable of reaching temperatures below 85 K. For high-pressure studies, the
sample is placed in a large-volume diamond anvil cell, which is then mounted in a closed-
cycle refrigerator.[2]

e Instrumentation: The experiments are often performed at a spallation neutron source.[2] The
incident neutron beam is monochromatized to a specific wavelength or a range of
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wavelengths.

o Data Collection: Diffraction patterns are collected at various temperatures as the sample is
cooled through the Néel and Curie temperatures. The positions and intensities of the
magnetic satellite peaks that appear below TN are recorded to determine the helical nature
of the antiferromagnetic ordering.[3] Below TC, the disappearance of these satellite peaks
and the enhancement of the nuclear Bragg peaks indicate the transition to a ferromagnetic
state.[2]

o Data Analysis: The collected data is corrected for background scattering and normalized.
The magnetic structure is then refined from the diffraction patterns using crystallographic and
magnetic structure analysis software. This allows for the determination of the magnetic
moment direction and magnitude on each dysprosium atom.

Specific Heat Measurement

Specific heat measurements are crucial for identifying phase transitions and quantifying their
thermodynamic properties.

o Calorimetry: The specific heat of dysprosium is measured using a calorimeter. The small
heat pulse method or the quasi-adiabatic large pulse method can be employed.[4] In the
small heat pulse method, a known amount of heat is supplied to the sample, and the
resulting temperature increase is measured.

 Differential Scanning Calorimetry (DSC): DSC is another common technique. A sample of
dysprosium and a reference material (often sapphire) are heated at a constant rate.[5] The
difference in the heat flow required to maintain the same temperature in both the sample and
the reference is measured. This differential heat flow is proportional to the specific heat of
the sample.

e Procedure: The measurement is performed over a temperature range that encompasses
both the Néel and Curie temperatures. The phase transitions are identified by sharp peaks or
anomalies in the specific heat versus temperature curve. The latent heat of the first-order
ferromagnetic transition can be determined by integrating the area under the corresponding
peak.[1]
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X-ray Diffraction

X-ray diffraction is used to determine the crystal structure and to observe the structural
changes that accompany the magnetic phase transitions.

 Instrumentation: A high-resolution X-ray diffractometer equipped with a low-temperature
sample stage is used.

o Procedure: Diffraction patterns are collected at various temperatures, particularly around the
Curie temperature.

e Analysis: The change in the crystal structure from hexagonal close-packed to orthorhombic
at the ferromagnetic transition is observed by the splitting of certain diffraction peaks.
Rietveld refinement of the diffraction patterns is used to determine the lattice parameters of
each phase.

Magnetometry

Magnetometry is used to measure the bulk magnetic properties of dysprosium as a function of
temperature and applied magnetic field.

e Instrumentation: A SQUID (Superconducting Quantum Interference Device) magnetometer
or a Vibrating Sample Magnetometer (VSM) is typically used.

e Procedure: The magnetization of a dysprosium sample is measured as the temperature is
swept through the transition temperatures in a constant applied magnetic field (M vs. T
curve). Isothermal magnetization measurements (M vs. H curves) are also performed at
various temperatures.

e Analysis: The Curie temperature is identified by the sharp increase in magnetization in the M
vs. T curve upon cooling into the ferromagnetic state. The M vs. H curves provide
information about the magnetic anisotropy and coercive field in the ferromagnetic state.

Visualizations

The following diagrams illustrate the magnetic phase transitions in dysprosium and a typical
experimental workflow for their investigation.
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Experimental Workflow for Investigating Magnetic Transitions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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